ANO61

• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol
• InChI: InChI=1S/C18H20N2O2/c1-12(2)19-17(21)15-8-5-9-16(11-15)20-18(22)14-7-4-6-13(3)10-14/h4-12H,1-3H3,(H,19,21)(H,20,22)
• InChIKey: OBXQJKLXJNGZKZ-UHFFFAOYSA-N

ANO61: A Thrombin-PAR Pathway-Selective Dibenzyl Formamide Antiplatelet Probe Compound

ANO61 (CAS 940476-20-0; IUPAC: N-{3-[(isopropylamino)carbonyl]phenyl}-3-methylbenzamide) is a dibenzyl formamide derivative identified through an ultra-high-throughput screen of 16,635 drug-like small molecules for modulation of platelet Ca²⁺ signaling dynamics [1]. With a molecular formula C₁₈H₂₀N₂O₂ and molecular weight 296.36 g/mol, ANO61 selectively inhibits thrombin-induced cytosolic Ca²⁺ responses in human platelets with an IC₅₀ of 47.7 μM, while showing no activity against collagen-related peptide (CRP)-induced responses mediated by the glycoprotein VI (GPVI) pathway [1][2]. ANO61 was one of only three confirmed hit compounds from a screening campaign conducted at the Pivot Park Screening Centre, and the sole hit that selectively targets the thrombin–PAR1/4 signaling axis [1].

1

Pathway-selective probe: Targets thrombin-PAR1/4 Ca²⁺ signaling, not GPVI pathway. Binary selectivity confirmed against AF299 / ethopropazine.

2

Assay format: Washed platelet or biochemical Ca²⁺ assay context; loses activity in plasma. Confirmed in Calcium-6-loaded human platelets / FlexStation 3 platform.

3

Chemical starting point: Dibenzyl formamide scaffold; structurally distinct from sulfonyl imidazole / phenothiazine. Validated screening hit from 16,635-compound library; only thrombin-selective lead.

• [1] Fernández DI, Troitiño S, Sobota V, Tullemans BME, van den Hurk H, Honarnejad S, Heemskerk JWM. Ultra-high throughput-based screening for the discovery of antiplatelet drugs affecting receptor dependent calcium signaling dynamics. Sci Rep. 2024 Mar 14;14(1):6229. doi: 10.1038/s41598-024-56799-4. PMID: 38486006. View Source
• [2] TargetMol. ANO61 (T85655) Product Information. CAS 940476-20-0. View Source

Why GPVI-Pathway Antiplatelet Agents Cannot Substitute for ANO61 in Thrombin-Specific Platelet Studies

The two other validated hit compounds from the same screening campaign—AF299 (an aromatic sulfonyl imidazole) and ethopropazine (a phenothiazine)—both selectively inhibit the CRP/GPVI platelet activation pathway and are inactive against thrombin-induced Ca²⁺ responses [1]. This orthogonal selectivity means that substituting ANO61 with AF299 or ethopropazine would fundamentally alter the signaling pathway under investigation. Furthermore, clinically used antiplatelet agents such as aspirin (cyclooxygenase inhibitor) and P2Y₁₂ antagonists target entirely different nodes in platelet activation, while the approved PAR1 antagonist vorapaxar operates at nanomolar potency with a distinct binding mechanism [1]. For researchers requiring a micromolar-range chemical probe that interrogates thrombin–PAR1/4-mediated Ca²⁺ mobilization without confounding GPVI pathway effects, ANO61 is the only structurally characterized and selectivity-validated option from this screening panel [1].

Target ANO61: Thrombin-PAR1/4-selective Ca²⁺ signal inhibition

Potential substitutes AF299 / Ethopropazine: CRP-GPVI-selective; vorapaxar: nanomolar PAR1 antagonist with distinct binding

Risk: Substituting with GPVI-pathway hits fundamentally alters the signaling axis under investigation. Vorapaxar operates at different potency and binding mechanism.

Target Washed platelet / buffer system activity

Potential substitutes Ethopropazine: plasma-stable, retains aggregation inhibition in PRP and whole blood

Risk: ANO61 loses efficacy in plasma-containing media; ethopropazine may be the more translationally relevant hit for plasma-based assays.

Target Thrombin-triggered aggregation endpoint suppression

Potential substitutes AF299 / Ethopropazine: do not suppress thrombin-induced aggregation in washed platelets

Risk: Only ANO61 reduces the thrombin-driven aggregation endpoint among the three screening hits; substitution may shift the functional readout.

• [1] Fernández DI, Troitiño S, Sobota V, Tullemans BME, van den Hurk H, Honarnejad S, Heemskerk JWM. Ultra-high throughput-based screening for the discovery of antiplatelet drugs affecting receptor dependent calcium signaling dynamics. Sci Rep. 2024 Mar 14;14(1):6229. doi: 10.1038/s41598-024-56799-4. PMID: 38486006. View Source

Quantitative Head-to-Head Evidence: ANO61 vs. AF299, Ethopropazine, and PAR1 Clinical Comparators

Evidence 1: Agonist-Selective Pathway Discrimination — ANO61 Targets Thrombin/PAR While AF299 and Ethopropazine Target GPVI/Collagen

In the same 96-well plate assay using human Calcium-6-loaded platelets stimulated with either thrombin (4 nM, PAR1/4 agonist) or CRP (10 µg/mL, GPVI agonist), ANO61 selectively and dose-dependently inhibited thrombin-induced Ca²⁺ responses with an IC₅₀ of 47.7 µM while showing no inhibition of CRP-induced responses [1]. In contrast, AF299 inhibited CRP-induced responses with an IC₅₀ of 48.6 µM with no effect on thrombin, and ethopropazine inhibited CRP-induced responses with an IC₅₀ of 31.7 µM with no effect on thrombin [1]. This represents a binary, mutually exclusive pathway selectivity: ANO61 is the only compound of the three that targets the thrombin–PAR axis [1].

Agonist selectivity

Head-to-head

ANO61 IC₅₀ 47.7 µM (thrombin); inactive on CRP. AF299 IC₅₀ 48.6 µM (CRP); inactive on thrombin. Ethopropazine IC₅₀ 31.7 µM (CRP); inactive on thrombin.

Binary pathway selectivity; only ANO61 targets thrombin-PAR axis

96-well plate; Calcium-6-loaded human platelets; FlexStation 3 readout

Evidence Dimension	Agonist-specific inhibition of platelet Ca²⁺ response
Target Compound Data	ANO61: IC₅₀ = 47.7 µM (thrombin 4 nM); No inhibition of CRP (10 µg/mL)
Comparator Or Baseline	AF299: IC₅₀ = 48.6 µM (CRP 10 µg/mL); No inhibition of thrombin (4 nM). Ethopropazine: IC₅₀ = 31.7 µM (CRP 10 µg/mL); No inhibition of thrombin (4 nM)
Quantified Difference	ANO61: Thrombin-selective (CRP inactive). AF299 & Ethopropazine: CRP-selective (thrombin inactive). Pathway selectivity is binary and mutually exclusive.
Conditions	96-well plate; human Calcium-6-loaded platelets (200 × 10⁹/L); FlexStation 3 microplate reader; 10 min preincubation with compound; thrombin 4 nM or CRP 10 µg/mL stimulation; 1 mM extracellular CaCl₂

Why This Matters

For researchers studying thrombin-specific platelet Ca²⁺ signaling without confounding GPVI pathway effects, ANO61 is the only pathway-appropriate chemical probe among the three validated screening hits.

• [1] Fernández DI, Troitiño S, Sobota V, Tullemans BME, van den Hurk H, Honarnejad S, Heemskerk JWM. Ultra-high throughput-based screening for the discovery of antiplatelet drugs affecting receptor dependent calcium signaling dynamics. Sci Rep. 2024 Mar 14;14(1):6229. doi: 10.1038/s41598-024-56799-4. PMID: 38486006. Figure 3; Results section 'Further validation of active and hit compounds.' View Source

Evidence 2: Plasma Protein Binding Liability — ANO61 and AF299 Lose Antiplatelet Activity in Platelet-Rich Plasma, Unlike Ethopropazine

In platelet-rich plasma (PRP), ANO61 at the highest tested dose of 48 µM completely lost its ability to inhibit platelet aggregation induced by either collagen (GPVI agonist) or TRAP6 (PAR1 agonist) [1]. AF299 showed the same loss of efficacy in PRP at 30–49 µM [1]. In direct contrast, ethopropazine at 32 µM retained significant inhibition of collagen-induced aggregation in PRP and also suppressed collagen-dependent thrombus buildup at arterial shear rate in whole blood under flow [1]. This plasma sensitivity is a critical practical limitation: ANO61 is active only in washed platelet preparations, not in plasma-containing or whole blood systems [1].

Plasma protein binding

Head-to-head

ANO61 48 µM: no inhibition in PRP. AF299 30–49 µM: no inhibition in PRP. Ethopropazine 32 µM: retains inhibition in PRP and whole blood flow.

Restricts ANO61 to washed platelet / buffer assay formats

Human PRP; light transmission aggregometry; TRAP6 / collagen stimulation

Evidence Dimension	Retention of antiplatelet aggregation efficacy in platelet-rich plasma (PRP)
Target Compound Data	ANO61 at 48 µM: No significant inhibition of collagen- or TRAP6-induced aggregation in PRP (Fig. 3h)
Comparator Or Baseline	AF299 at 30–49 µM: No inhibition in PRP (Fig. 4h). Ethopropazine at 32 µM: Significant suppression of collagen-induced aggregation in PRP (Fig. 5i); also suppressed collagen-dependent thrombus buildup under arterial shear rate
Quantified Difference	ANO61 and AF299 lose all detectable antiplatelet activity in plasma; ethopropazine retains activity. This dichotomizes translational utility.
Conditions	Human platelet-rich plasma (PRP, 250 × 10⁹/L); stimulation with collagen 1 µg/mL (GPVI), TRAP6 15 µM (PAR1), or thrombin 4 nM; 10 min preincubation; light transmission aggregometry

Why This Matters

ANO61 is restricted to washed platelet or biochemical assay formats; for experiments requiring plasma or whole blood, ethopropazine is the more translationally relevant hit compound from this screening campaign.

• [1] Fernández DI, Troitiño S, Sobota V, Tullemans BME, van den Hurk H, Honarnejad S, Heemskerk JWM. Ultra-high throughput-based screening for the discovery of antiplatelet drugs affecting receptor dependent calcium signaling dynamics. Sci Rep. 2024 Mar 14;14(1):6229. doi: 10.1038/s41598-024-56799-4. PMID: 38486006. Results section 'Further validation of active and hit compounds'; Figures 3h, 4h, 5i, 6. View Source

Evidence 3: Platelet Functional Selectivity — ANO61 Reduces Both Collagen- and Thrombin-Induced Aggregation in Washed Platelets, Revealing Broader Downstream Effects

In washed platelet functional assays, ANO61 (30–49 µM) significantly reduced aggregation in response to both collagen (1 µg/mL) and thrombin (1 nM) [1]. This is notable because ANO61's Ca²⁺ signal inhibition is thrombin-selective, yet its anti-aggregatory effect extends to collagen stimulation — suggesting that thrombin–PAR-mediated Ca²⁺ mobilization contributes to collagen-driven aggregation amplification [1]. In comparison, AF299 (≥30 µM) significantly reduced collagen-induced but not thrombin-induced aggregation, while ethopropazine (10–32 µM) dose-dependently suppressed collagen- and CRP-induced aggregation but failed to affect thrombin-induced aggregation [1]. Thus, ANO61 is the only hit that suppresses the thrombin-triggered aggregation endpoint [1].

Aggregation endpoint

Head-to-head

ANO61 30–49 µM: reduces both collagen- and thrombin-induced aggregation. AF299 / Ethopropazine: suppress only collagen/CRP-induced aggregation.

Only ANO61 suppresses the thrombin-triggered aggregation endpoint

Washed human platelets; light transmission aggregometry; collagen 1 µg/mL, thrombin 1 nM

Evidence Dimension	Effect on washed platelet aggregation by agonist type
Target Compound Data	ANO61 (30–49 µM): Significant reduction of both collagen-induced (1 µg/mL) and thrombin-induced (1 nM) aggregation
Comparator Or Baseline	AF299 (≥30 µM): Reduced collagen-induced but not thrombin-induced aggregation. Ethopropazine (10–32 µM): Reduced collagen/CRP-induced but not thrombin-induced aggregation.
Quantified Difference	Only ANO61 suppressed the thrombin-stimulated aggregation endpoint among the three hits.
Conditions	Washed human platelets (250 × 10⁹/L); light transmission aggregometry; agonists: collagen 1 µg/mL, thrombin 1 nM, CRP 10 µg/mL; 10 min preincubation with compound

Why This Matters

For functional platelet studies requiring suppression of the thrombin aggregation endpoint specifically, ANO61 is the only suitable compound from this screening-derived set.

• [1] Fernández DI, Troitiño S, Sobota V, Tullemans BME, van den Hurk H, Honarnejad S, Heemskerk JWM. Ultra-high throughput-based screening for the discovery of antiplatelet drugs affecting receptor dependent calcium signaling dynamics. Sci Rep. 2024 Mar 14;14(1):6229. doi: 10.1038/s41598-024-56799-4. PMID: 38486006. Figure 3f,g; Results section. View Source

Evidence 4: Chemical Scaffold Differentiation — Dibenzyl Formamide vs. Sulfonyl Imidazole vs. Phenothiazine Backbones

Among the three confirmed hits from the Fernández et al. screening, each belongs to a structurally distinct chemical class: ANO61 is a dibenzyl formamide derivative (C₁₈H₂₀N₂O₂, MW 296.36), AF299 is an aromatic sulfonyl imidazole (C₁₈H₂₀N₂O₃S, MW 344.43), and ethopropazine is a phenothiazine (C₁₉H₂₄N₂S, MW 312.47) [1]. These scaffolds have no structural overlap and are expected to engage different molecular targets within their respective signaling pathways. The dibenzyl formamide scaffold of ANO61 contains a 3-methylbenzoyl amide linked to an N-isopropyl benzamide moiety — a chemotype with no reported cross-reactivity to GPVI, cyclooxygenase, or P2Y₁₂ targets [1]. This scaffold uniqueness means that SAR optimization efforts on ANO61 for improved potency and plasma stability would operate in a distinct chemical space from AF299 or ethopropazine analogs [1].

Chemical scaffold

Class-level

Dibenzyl formamide (ANO61) vs. aromatic sulfonyl imidazole (AF299) vs. phenothiazine (ethopropazine); no structural overlap.

Structurally distinct chemotype for SAR optimization

C₁₈H₂₀N₂O₂; 3-methylbenzoyl amide + N-isopropyl benzamide; no cross-reactivity reported

Evidence Dimension	Chemical scaffold class and molecular properties
Target Compound Data	Dibenzyl formamide; C₁₈H₂₀N₂O₂; MW 296.36; N-{3-[(isopropylamino)carbonyl]phenyl}-3-methylbenzamide
Comparator Or Baseline	AF299: Aromatic sulfonyl imidazole; C₁₈H₂₀N₂O₃S; MW 344.43. Ethopropazine: Phenothiazine; C₁₉H₂₄N₂S; MW 312.47. Vorapaxar: Himbacine-derived tricyclic; MW ~492.
Quantified Difference	Structurally unrelated scaffolds; no overlap in chemotype. ANO61 is the only dibenzyl formamide among validated antiplatelet screening hits.
Conditions	Structural classification based on IUPAC nomenclature and chemical scaffold analysis

Why This Matters

Procurement of ANO61 provides access to a chemically distinct starting point for medicinal chemistry SAR campaigns targeting the thrombin–PAR axis, without intellectual property overlap with sulfonyl imidazole, phenothiazine, or himbacine-based PAR1 antagonist patent estates.

• [1] Fernández DI, Troitiño S, Sobota V, Tullemans BME, van den Hurk H, Honarnejad S, Heemskerk JWM. Ultra-high throughput-based screening for the discovery of antiplatelet drugs affecting receptor dependent calcium signaling dynamics. Sci Rep. 2024 Mar 14;14(1):6229. doi: 10.1038/s41598-024-56799-4. PMID: 38486006. View Source

Evidence 5: Ca²⁺ Inhibition Mechanism — ANO61 Acts Independently of Extracellular Ca²⁺ Entry, with Enhanced Efficacy at Lower Thrombin Concentrations

ANO61's inhibition of thrombin-induced Ca²⁺ responses persisted in the presence of 0.1 mM EGTA, which chelates extracellular Ca²⁺ and blocks transmembrane Ca²⁺ entry [1]. This indicates that ANO61 suppresses intracellular Ca²⁺ mobilization rather than blocking Ca²⁺ influx channels [1]. Furthermore, ANO61 showed enhanced inhibitory efficacy at a lower thrombin concentration (2 nM vs. the standard 4 nM), suggesting competitive or semi-competitive behavior [1]. AF299 and ethopropazine exhibited the same EGTA-independent mechanism for their respective CRP-induced Ca²⁺ responses — meaning the mechanistic differentiation lies in the upstream receptor pathway targeted, not the mode of Ca²⁺ signal modulation [1].

Ca²⁺ mechanism

Head-to-head

EGTA-independent inhibition; all three hits suppress intracellular Ca²⁺ mobilization, not Ca²⁺ entry. ANO61 enhanced efficacy at 2 nM vs 4 nM thrombin.

Differentiation is entirely at receptor-proximal signaling level

0.1 mM EGTA; Calcium-6-loaded human platelets; FlexStation 3 fluorescence

Evidence Dimension	Dependence on extracellular Ca²⁺ entry for inhibitory activity
Target Compound Data	ANO61 inhibition of thrombin-induced Ca²⁺ response persists in presence of 0.1 mM EGTA (extracellular Ca²⁺ chelation); enhanced inhibition at 2 nM vs. 4 nM thrombin
Comparator Or Baseline	AF299: EGTA-independent inhibition of CRP-induced Ca²⁺ signal. Ethopropazine: EGTA-independent inhibition of CRP-induced Ca²⁺ signal. All three hits operate via suppression of intracellular Ca²⁺ mobilization, not blockade of Ca²⁺ entry.
Quantified Difference	Mechanism of Ca²⁺ modulation (intracellular mobilization vs. entry blockade) is conserved across all three; differentiation is at the receptor-agonist level.
Conditions	Calcium-6-loaded human platelets; 0.1 mM EGTA to chelate extracellular Ca²⁺; thrombin 2–4 nM or CRP 5–10 µg/mL; FlexStation 3 fluorescence recording

Why This Matters

This mechanistic data confirms that ANO61's differentiation is entirely at the receptor-proximal signaling level (thrombin–PAR1/4 vs. CRP–GPVI), not at the level of Ca²⁺ handling — reinforcing that pathway selectivity is the compound's defining feature for experimental design.

• [1] Fernández DI, Troitiño S, Sobota V, Tullemans BME, van den Hurk H, Honarnejad S, Heemskerk JWM. Ultra-high throughput-based screening for the discovery of antiplatelet drugs affecting receptor dependent calcium signaling dynamics. Sci Rep. 2024 Mar 14;14(1):6229. doi: 10.1038/s41598-024-56799-4. PMID: 38486006. Figure 3d; Supplementary Figure S6a; Results section. View Source

Procurement-Relevant Application Scenarios for ANO61 Based on Quantitative Selectivity and Functional Evidence

Scenario 1: Thrombin-Specific Platelet Ca²⁺ Signaling Probe in Washed Platelet Assays

ANO61 is optimally deployed in 96-well or 384-well plate-based assays measuring thrombin (2–4 nM)-induced cytosolic Ca²⁺ responses in washed, Calcium-6-loaded human platelets, where its IC₅₀ of 47.7 µM and complete selectivity over CRP-induced signaling are experimentally validated [1]. This application is appropriate for dissecting PAR1/4-proximal signaling mechanisms without off-pathway GPVI interference. Researchers should note that ANO61 loses efficacy in plasma-containing media, limiting use to washed platelet or defined buffer systems [1].

Scenario 2: Medicinal Chemistry Starting Point for Thrombin-Pathway Inhibitor Optimization

The dibenzyl formamide scaffold of ANO61 (C₁₈H₂₀N₂O₂, MW 296.36) provides a structurally tractable and synthetically accessible core for SAR expansion aimed at improving potency (current IC₅₀ 47.7 µM) and overcoming the plasma protein binding liability that ablates activity in PRP [1]. The authors of the primary study explicitly note that ANO61 and AF299 require analog programs to achieve higher affinity while retaining drug-like properties [1]. The scaffold is chemically distinct from himbacine-based PAR1 antagonists (e.g., vorapaxar) and sulfonyl imidazoles, offering freedom-to-operate advantages [1].

Scenario 3: Selectivity Reference Compound for GPVI-Targeting Antiplatelet Screening Cascades

Because ANO61 is inactive against CRP-induced Ca²⁺ responses and CRP/collagen-induced platelet aggregation in PRP, it serves as a validated negative-control compound for counter-screening in GPVI antagonist discovery programs [1]. Pairing ANO61 with AF299 or ethopropazine in a screening cascade enables orthogonal validation of pathway selectivity: a true GPVI-selective hit should mirror ethopropazine's profile (CRP-active, thrombin-inactive, plasma-stable), while ANO61 provides the inverse selectivity fingerprint [1].

Scenario 4: Tool Compound for Investigating Thrombin–PAR-Mediated Amplification of Collagen-Induced Platelet Aggregation

ANO61's unexpected ability to reduce collagen-induced aggregation in washed platelets — despite no direct effect on CRP-induced Ca²⁺ signaling — makes it a valuable tool for studying the role of thrombin–PAR-mediated Ca²⁺ mobilization as an amplifier of GPVI-driven aggregation [1]. At 30–49 µM in washed platelet preparations, ANO61 significantly attenuates both collagen- and thrombin-triggered aggregation, enabling dissection of the interplay between these two activation pathways [1].

Application

Selection Property

Validation Focus

Thrombin-specific platelet Ca²⁺ signaling probe

Washed platelet assay context; binary PAR vs GPVI selectivity

Confirm IC₅₀ and CRP inactivity in in-house Ca²⁺ assay; verify plasma-free format

Medicinal chemistry starting point

Dibenzyl formamide scaffold; structurally distinct chemotype

SAR expansion for improved potency and plasma stability; IP freedom-to-operate review

Selectivity reference for GPVI antagonist screening

Validated thrombin-selective negative control; inverse profile vs ethopropazine

Orthogonal counter-screening cascade; confirm CRP inactivity and plasma sensitivity

Thrombin-PAR amplification of collagen aggregation studies

Reduces collagen-induced aggregation in washed platelets despite no direct GPVI effect

Dissect PAR-mediated Ca²⁺ mobilization as amplifier of GPVI-driven aggregation

• [1] Fernández DI, Troitiño S, Sobota V, Tullemans BME, van den Hurk H, Honarnejad S, Heemskerk JWM. Ultra-high throughput-based screening for the discovery of antiplatelet drugs affecting receptor dependent calcium signaling dynamics. Sci Rep. 2024 Mar 14;14(1):6229. doi: 10.1038/s41598-024-56799-4. PMID: 38486006. View Source